Cas no 2228912-43-2 (3-(2-aminopropan-2-yl)-4-nitrophenol)

• Product Name: 3-(2-aminopropan-2-yl)-4-nitrophenol
• CAS No: 2228912-43-2
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6435330
• PubChem ID: 165617787
• Update Time: 2025-05-25

3-(2-aminopropan-2-yl)-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 3-(2-aminopropan-2-yl)-4-nitrophenol
• 2228912-43-2
• EN300-1802108

• Inchi： 1S/C9H12N2O3/c1-9(2,10)7-5-6(12)3-4-8(7)11(13)14/h3-5,12H,10H2,1-2H3
• InChI Key： KROQKWAIXIPDSU-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C=1)C(C)(C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-(2-aminopropan-2-yl)-4-nitrophenol

3-(2-Aminopropan-2-yl)-4-nitrophenol: A Comprehensive Overview

3-(2-Aminopropan-2-yl)-4-nitrophenol, also known by its CAS number 2228912-43-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an aminoalkyl group with a nitrophenol moiety. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The molecular structure of 3-(2-Aminopropan-2-yl)-4-nitrophenol consists of a phenol ring substituted with a nitro group at the 4-position and a 2-amino-propan-2-yl group at the 3-position. This arrangement creates a molecule with both electron-withdrawing and electron-donating groups, which influence its reactivity and stability. The amino group can act as a nucleophile under certain conditions, while the nitro group can participate in electrophilic aromatic substitution reactions.

Recent studies have highlighted the potential of 3-(2-Aminopropan-2-yl)-4-nitrophenol in drug discovery. Researchers have explored its ability to inhibit specific enzymes and pathways associated with diseases such as cancer and neurodegenerative disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by modulating key signaling pathways. Such findings underscore its potential as a lead compound for therapeutic development.

In terms of synthesis, 3-(2-Aminopropan-2-yl)-4-nitrophenol can be prepared through several routes. One common method involves the nucleophilic aromatic substitution of a nitrophenol derivative with an amine-containing reagent. Another approach utilizes coupling reactions, where the aminoalkyl group is introduced via palladium-catalyzed cross-coupling techniques. These methods offer flexibility in scaling up production for both research and industrial purposes.

The physical properties of 3-(2-Aminopropan-2-yl)-4-nitrophenol are also noteworthy. It has a melting point of approximately 150°C and is soluble in polar solvents such as water and ethanol. Its solubility profile makes it suitable for use in various chemical reactions and formulations. Additionally, its stability under physiological conditions has been tested, making it a promising candidate for pharmaceutical applications.

From an environmental perspective, the biodegradability and toxicity of 3-(2-Aminopropan-2-yl)-4-nitrophenol have been assessed in recent studies. Research indicates that it undergoes moderate biodegradation under aerobic conditions, though further investigation is required to fully understand its environmental impact. Regulatory agencies have not classified it as a hazardous substance, provided it is handled according to established safety guidelines.

In conclusion, 3-(2-Aminopropan-2-yl)-4-nitrophenol, with its CAS number 2228912-43-2, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in its pharmacological profile, positions it as a valuable tool for researchers and industry professionals alike. Continued exploration into its properties and potential uses will undoubtedly yield further insights into its utility in the years to come.